6-(2-Chlorophenyl)-6-oxohexanoic acid
Overview
Description
6-(2-Chlorophenyl)-6-oxohexanoic acid, also known as 6-chlorohexanoic acid, is a chlorinated fatty acid found in many organisms. It is an important intermediate in the synthesis of other compounds and is used in the production of pharmaceuticals, pesticides, and other chemicals. The acid has been studied extensively for its biochemical and physiological effects, as well as its applications in scientific research.
Scientific Research Applications
Mass Spectrometric Characterization
6-(2-Chlorophenyl)-6-oxohexanoic acid has been characterized in studies focusing on small oxocarboxylic acids. For instance, Kanawati et al. (2007) examined similar compounds like 5-oxohexanoic acid and 6-oxoheptanoic acid using electrospray ionization coupled with a mass spectrometry system. They investigated the fragmentation pathways of these acids, providing insights into the behavior of compounds like this compound under mass spectrometric analysis (Kanawati et al., 2007).
Synthesis and Pharmacological Activities
Research by Abouzid et al. (2007) involved synthesizing a series of 6-aryl-4-oxohexanoic acids, which are structurally related to this compound. They explored the synthesis process and examined their effects on eicosanoid biosynthesis and anti-inflammatory activities in vivo, suggesting potential therapeutic applications (Abouzid et al., 2007).
Application in Biological Membrane Studies
Balo et al. (2000) reported the use of a derivative of 6-oxohexanoic acid in studying the polarity of lipid bilayers in biological membranes. This highlights the compound's utility in biochemical and biophysical research, particularly in understanding cell membrane dynamics (Balo et al., 2000).
Anticancer and Antimicrobial Properties
Popat et al. (2003) synthesized compounds like 6-Carbethoxy-5-(3'-chlorophenyl)-3-aryl-2-cyclohexenones, closely related to this compound. These compounds were evaluated for their anticancer, antitubercular, and antimicrobial activities, indicating potential for medical applications (Popat et al., 2003).
Enzymatic Production Methods
Yamada et al. (2017) developed an enzymatic method for producing 6-oxohexanoic acid from 6-aminohexanoic acid, demonstrating an efficient and sustainable approach to synthesizing compounds like this compound (Yamada et al., 2017).
Kynurenine Aminotransferase-I Inhibition
Akladios et al. (2012) investigated compounds including 6-oxohexanoic acid derivatives for their inhibitory activity on human kynurenine aminotransferase-I, a potential target for treating neurological disorders (Akladios et al., 2012).
properties
IUPAC Name |
6-(2-chlorophenyl)-6-oxohexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClO3/c13-10-6-2-1-5-9(10)11(14)7-3-4-8-12(15)16/h1-2,5-6H,3-4,7-8H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOIOTRBILKEUJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CCCCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80604404 |
Source
|
| Record name | 6-(2-Chlorophenyl)-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80604404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898792-61-5 |
Source
|
| Record name | 2-Chloro-ε-oxobenzenehexanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898792-61-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(2-Chlorophenyl)-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80604404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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